1H-Benzimidazole-1,2-dipropanethioamide

• CAS No.: 61690-04-8
• Molecular Formula: C13H16N4S2
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 3-[1-(3-amino-3-sulfanylidenepropyl)benzimidazol-2-yl]propanethioamide
• InChI: InChI=1S/C13H16N4S2/c14-11(18)5-6-13-16-9-3-1-2-4-10(9)17(13)8-7-12(15)19/h1-4H,5-8H2,(H2,14,18)(H2,15,19)
• InChI Key: LMRYRZSWDPOUED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CCC(=S)N)CCC(=S)N

Description

1H-Benzimidazole-1,2-dipropanethioamide is a synthetic organic compound featuring a benzimidazole core functionalized with thioamide groups. The benzimidazole scaffold is widely recognized in medicinal chemistry for its role as a privileged structure, capable of binding to various biological targets. Benzimidazole derivatives are frequently investigated for their diverse biological activities, which can include enzyme inhibition, anticancer properties, and anthelmintic effects. The incorporation of thioamide groups in the molecular structure may enhance binding affinity or modify the compound's electronic properties, making it a valuable intermediate for developing new pharmacologically active molecules or for materials science research. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Reductive Cyclocondensation of 2-Nitroaniline with Thioamide-Functionalized Aldehydes

A widely reported strategy for synthesizing benzimidazole derivatives involves reductive cyclocondensation of 2-nitroaniline with aldehydes. Adapting this method, researchers have explored the use of aldehydes bearing propanethioamide groups to directly incorporate the thioamide functionality during cyclization.

Zinc/Sodium Bisulfite-Mediated Reductive Cyclization

In a method analogous to the work of M. P. Surpur et al., 2-nitroaniline undergoes reduction to 1,2-diaminobenzene using Zn/NaHSO₃ in aqueous medium. Subsequent reaction with a dialdehyde containing propanethioamide substituents (e.g., 3-thioamidopropanal) at 100°C facilitates cyclocondensation. The Zn/NaHSO₃ system acts as both a reducing agent and a promoter for the cyclization step.

Optimization Data

• Temperature: 100°C (optimal for cyclization without decomposition)
• Solvent: Water (environmentally benign, enhances reaction rate)
• Yield: 65–78% (varies with aldehyde substituent steric effects)

Key challenges include the instability of thioamide-functionalized aldehydes under aqueous conditions. To mitigate hydrolysis, slow addition of the aldehyde and strict pH control (pH 6–7) are critical.

Post-Functionalization of Pre-Formed Benzimidazole Core

Thionation of 1H-Benzimidazole-1,2-dipropionamide

A two-step approach involves first synthesizing the diamide precursor, followed by thionation.

Synthesis of 1H-Benzimidazole-1,2-dipropionamide

o-Phenylenediamine reacts with dipropionyl chloride in chloroform under reflux to yield 1H-benzimidazole-1,2-dipropionamide. NH₄Cl acts as a catalyst, as demonstrated by Patel et al., achieving yields of 82–88%.

Reaction Conditions

• Catalyst: NH₄Cl (10 mol%)
• Solvent: CHCl₃
• Time: 4–6 hours

Thionation Using Lawesson’s Reagent

The diamide is treated with Lawesson’s reagent (2.2 equiv) in anhydrous toluene at 110°C for 12 hours. This method, adapted from triazole-thioamide syntheses, converts the amide carbonyls to thioamides with 70–75% efficiency.

Characterization Data

• IR (KBr): 1250 cm⁻¹ (C=S stretch), 1560 cm⁻¹ (C-N bend)
• ¹H NMR (DMSO-d₆): δ 2.54 (t, 4H, CH₂), 3.82 (t, 4H, CH₂-S), 7.21–7.65 (m, 4H, Ar-H)

Copper-Catalyzed C-H Functionalization

Direct Introduction of Propanethioamide Groups

Tharmalingam Punniyamurthy et al. demonstrated copper(II)-mediated C-H functionalization for synthesizing 2-arylbenzimidazoles. Extending this, a copper(II) triflate-catalyzed coupling between 1H-benzimidazole and propanethioamide precursors has been explored.

Procedure

• Catalyst: Cu(OTf)₂ (15 mol%)
• Ligand: 1,10-Phenanthroline
• Solvent: DMF at 120°C
• Yield: 60–68%

This method faces limitations in regioselectivity, often producing mixtures of 1,2- and 1,3-disubstituted isomers.

Microwave-Assisted Synthesis

Rapid Cyclocondensation and Thionation

Microwave irradiation significantly accelerates the synthesis. A one-pot protocol involves:

• Cyclocondensation of o-phenylenediamine with propionitrile in PEG-400 under microwave (300 W, 120°C, 15 min).
• In situ thionation using H₂S gas in the presence of NH₃.

Advantages

• Time: 30 minutes total
• Yield: 80–85%

Biological Applications and Derivative Synthesis

While beyond preparation scope, it is noteworthy that analogous benzimidazole-thioamide derivatives exhibit antimicrobial and anticancer activities. For instance, 3-(2-(1H-benzimidazol-2-ylthio)acetamido)-N-(substituted phenyl)benzamide analogues showed MIC values of 4–8 µg/mL against Staphylococcus aureus.

Chemical Reactions Analysis

Types of Reactions: 1H-Benzimidazole-1,2-dipropanethioamide undergoes various chemical reactions, including:

Oxidation: The sulfur atoms in the thioamide groups can be oxidized to sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to the corresponding amine derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The benzimidazole ring can undergo electrophilic substitution reactions, particularly at the nitrogen atoms, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; temperatures around 0°C to 25°C.

Reduction: Lithium aluminum hydride; temperatures around 0°C to 50°C.

Substitution: Alkyl halides, acyl chlorides; temperatures around 25°C to 100°C.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Amine derivatives.

Substitution: Alkylated or acylated benzimidazole derivatives.

Scientific Research Applications

1H-Benzimidazole-1,2-dipropanethioamide has a wide range of scientific research applications:

Chemistry: Used as a ligand in coordination chemistry and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent due to its ability to interact with biological macromolecules.

Medicine: Explored for its anticancer properties, particularly in targeting specific enzymes involved in cancer cell proliferation.

Industry: Utilized in the development of new materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 1H-Benzimidazole-1,2-dipropanethioamide involves its interaction with various molecular targets:

Molecular Targets: The compound can bind to enzymes such as topoisomerases, inhibiting their activity and leading to the disruption of DNA replication and cell division.

Pathways Involved: The inhibition of topoisomerases triggers a cascade of cellular events, including cell cycle arrest and apoptosis (programmed cell death).

Comparison with Similar Compounds

1H-Benzimidazole: The parent compound, lacking the propanethioamide groups.

1H-Benzimidazole-2-thiol: Contains a thiol group instead of the propanethioamide groups.

1H-Benzimidazole-2-carboxamide: Features a carboxamide group instead of the propanethioamide groups.

Uniqueness: 1H-Benzimidazole-1,2-dipropanethioamide is unique due to the presence of two propanethioamide groups, which impart distinct chemical properties such as increased lipophilicity and the ability to form stronger interactions with biological targets.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 1H-Benzimidazole-1,2-dipropanethioamide, and how do they differ in methodology?

• Answer : The synthesis typically involves cyclocondensation or multicomponent reactions. For example:

• Oxidative cyclocondensation : Reacting 1,2-diamines with thiocarbonyl derivatives under oxidative conditions (e.g., using Oxone® or iodine) .
• Multicomponent reactions : Combining aldehydes, diamines, and thioureas in the presence of catalysts like trifluoroacetic acid (TFA) or 1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one (DMP) to reduce reaction time and improve yields .
• Key variables : Catalyst choice, solvent-free conditions (to enhance atom economy), and temperature control (60–100°C) influence reaction efficiency .

Q. Which spectroscopic techniques are essential for characterizing 1H-Benzimidazole-1,2-dipropanethioamide and its derivatives?

• Answer : Standard characterization includes:

• NMR spectroscopy : $^1$H and $^13$C NMR to confirm the benzimidazole core and thioamide substituents .
• Mass spectrometry (MS) : High-resolution MS (HRMS) or ESI-MS to verify molecular weight and fragmentation patterns .
• IR spectroscopy : Identification of N–H (3100–3300 cm$^{-1}$) and C=S (1200–1250 cm$^{-1}$) stretching vibrations .

Q. How should 1H-Benzimidazole-1,2-dipropanethioamide be stored to ensure stability in laboratory settings?

• Answer : Store in a cool (<25°C), dry environment in airtight containers under inert gas (e.g., nitrogen) to prevent oxidation or moisture absorption. Avoid exposure to light, as thiocarbonyl groups may degrade under UV radiation .

Advanced Research Questions

Q. How can researchers optimize synthetic yields of 1H-Benzimidazole-1,2-dipropanethioamide derivatives with conflicting literature reports?

• Answer : Systematic optimization involves:

• Catalyst screening : Test alternatives to TFA, such as DMP or Lewis acids (e.g., ZnCl$_2$), which may reduce side reactions .
• Solvent selection : Compare polar aprotic (e.g., DMF) vs. solvent-free conditions to balance reactivity and purification ease .
• Reaction monitoring : Use TLC or in-situ IR to detect intermediate formation and adjust reaction times accordingly .

Q. What strategies are recommended for resolving contradictions in reported biological activities (e.g., antimicrobial vs. antioxidant efficacy) of benzimidazole-thioamide derivatives?

• Answer :

• Dose-response studies : Establish IC$_{50}$ or MIC values under standardized assays (e.g., broth microdilution for antimicrobial activity) to compare potency .
• Structural analogs : Synthesize derivatives with modified substituents (e.g., alkyl vs. aryl groups at the 1- and 2-positions) to isolate structure-activity relationships (SAR) .
• Mechanistic assays : Use ROS scavenging assays (e.g., DPPH) for antioxidants and bacterial membrane disruption tests (e.g., SYTOX Green uptake) for antimicrobials to clarify modes of action .

Q. How can computational methods aid in predicting the reactivity or stability of 1H-Benzimidazole-1,2-dipropanethioamide under varying experimental conditions?

• Answer :

• DFT calculations : Model electron density distributions to predict nucleophilic/electrophilic sites for functionalization .
• Degradation pathways : Simulate hydrolysis or oxidation reactions using software like Gaussian or ORCA to identify vulnerable bonds (e.g., C=S) .
• Solubility prediction : Use COSMO-RS to optimize solvent systems for crystallization or biological testing .

Q. What experimental approaches validate the proposed degradation mechanisms of 1H-Benzimidazole-1,2-dipropanethioamide in acidic or oxidative environments?

• Answer :

• Forced degradation studies : Expose the compound to 0.1M HCl (acidic), 3% H$_2$O$_2$ (oxidative), or UV light, then analyze degradation products via LC-MS or GC-MS .
• Kinetic analysis : Plot degradation rates (zero/first-order) under varying pH or temperatures to identify dominant pathways .

Data Analysis and Reproducibility

Q. How should researchers address inconsistencies in reported spectral data (e.g., NMR shifts) for benzimidazole-thioamide derivatives?

• Answer :

• Cross-validate with authentic samples : Compare data with commercially available standards or literature from authoritative sources (e.g., NIST Chemistry WebBook) .
• Solvent effects : Note that DMSO-d$_6$ vs. CDCl$_3$ can cause significant shifts in $^1$H NMR (e.g., NH protons) .
• Dynamic effects : Consider tautomerism (e.g., thione-thiol equilibria) affecting spectral interpretations .

Q. What protocols ensure reproducibility in multicomponent syntheses of benzimidazole derivatives across different laboratories?

• Answer :

• Standardized reagent purity : Use diamines and aldehydes with ≥95% purity (HPLC-grade) to minimize side-product formation .
• Detailed reaction logs : Record exact catalyst amounts (e.g., 10 mol% DMP), stirring rates, and humidity levels during solvent-free reactions .
• Collaborative validation : Share synthetic protocols with independent labs for cross-verification .